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Compound of Interest

Compound Name:
4-(Chloromethyl)phenyl

isocyanate

CAS No.: 29173-65-7

Cat. No.: B1586224

Get Quote

Executive Summary
4-(Chloromethyl)phenyl isocyanate (CAS 29173-65-7) is a bifunctional electrophile widely

used in the synthesis of carbamate-linked bioactive molecules and as a cross-linking

intermediate. Its utility stems from its "dual-warhead" structure: a highly reactive isocyanate (-

NCO) group and an alkylating chloromethyl (-CH₂Cl) moiety.

However, this chemical profile presents a unique convergence of hazards. It combines the

respiratory sensitization risks of isocyanates with the lachrymatory (tear-inducing) potency of

benzyl chlorides. Furthermore, its low melting point (32–33 °C) creates a phase-change risk

during handling; it can unexpectedly liquefy upon contact with warm gloves or ambient heat,

drastically altering its spill potential and permeation rate.

This guide moves beyond generic safety data to provide a causality-based operational

workflow for researchers handling this compound.

Chemical Profile & Critical Properties[1][2][3][4]
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The physical state of this compound is the primary driver of handling errors. It exists on the

thermodynamic edge between solid and liquid at typical laboratory temperatures.

Property Value Operational Implication

CAS Number 29173-65-7
Verify identity; distinct from 4-

chlorophenyl isocyanate.[1][2]

Molecular Weight 167.59 g/mol -

Physical State Solid (Crystalline) Critical: Melts at 32–33 °C.

Melting Point 32 – 33 °C

Handling Risk: Body heat

transfer through gloves can

melt the solid, increasing

permeation speed and spill

risk.

Boiling Point 115–117 °C (10 mmHg)
Volatile under vacuum;

requires cold traps.

Reactivity Moisture Sensitive

Hydrolyzes to release CO₂

(pressure) and HCl (corrosive

gas).

Hazard Class Corrosive / Sensitizer
Lachrymator; Respiratory

Sensitizer.[3]

Hazard Mechanism & Risk Assessment
The Dual-Reactivity Hazard
Understanding the mechanism of toxicity is essential for selecting the correct PPE and

quenching agents.

Isocyanate Moiety (-NCO): Reacts rapidly with nucleophiles (protein residues -NH₂, -SH) to

form carbamoylated adducts. This is the driver for respiratory sensitization (asthma-like

responses).
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Chloromethyl Moiety (-CH₂Cl): A potent alkylating agent. It reacts with DNA and proteins.

This substructure is responsible for the lachrymatory effect, causing immediate, severe

irritation to eyes and mucous membranes even at low vapor concentrations.

The Phase-Change Trap
Because the melting point is ~32 °C, a container held in a gloved hand will warm the

compound. If a researcher attempts to spatula-transfer the "solid," it may liquefy mid-transfer,

dripping onto the balance or gloves. Liquid isocyanates permeate gloves significantly faster

than solids.

Storage Protocols
Objective: Prevent hydrolysis (pressure buildup) and thermal degradation.

Temperature: Store at 2–8 °C (Refrigerated).

Reasoning: Keeps the material well below its melting point, ensuring it remains a

manageable solid and slowing dimerization rates.

Atmosphere: Store under Inert Gas (Argon or Nitrogen).

Reasoning: Moisture reacts with the isocyanate to form the urea derivative and CO₂ gas.

In a sealed vial, this CO₂ buildup can cause the septum or cap to rupture explosively upon

retrieval.

Secondary Containment:

Store the primary vial inside a sealed jar or desiccator containing desiccant (e.g., Drierite)

and a chemically resistant liner.

Labeling: Clearly mark the secondary container: "LACHRYMATOR - MOISTURE

SENSITIVE - OPEN IN HOOD ONLY."

Operational Workflow: Handling & Synthesis
Engineering Controls
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Fume Hood: Mandatory. Never open this compound on an open bench. The lachrymatory

vapors will rapidly contaminate the room.

Balance: Place the analytical balance inside the fume hood. If this is not feasible, use the

"Sub-aliquot Method" (see below).

Personal Protective Equipment (PPE)
Gloves:Double-gloving is required.

Inner Layer: 4H/Silver Shield® (Laminate) gloves. These provide the best resistance

against benzyl chlorides and isocyanates.

Outer Layer: Nitrile (for dexterity and to protect the inner glove).

Respiratory: If work must be done outside a hood (strongly discouraged), a full-face

respirator with organic vapor/acid gas cartridges (OV/AG) is required due to the HCl and

isocyanate potential.

Transfer Protocol (The "Cold Chain" Method)
To mitigate the melting risk, maintain the compound's temperature during transfer.

Storage (4°C)
Inert Atmosphere

Phase Check
Is it Solid?

Solid Transfer
Use Chilled BlockYes (Keep Cold)

Liquid Transfer
Melt at 35°C

No (Intentional Melt)
Reaction Vessel
(Under Argon)

Spatula/Funnel

Warm Syringe
Quench/Waste

(MeOH + Amine)

Click to download full resolution via product page

Figure 1: Decision matrix for transferring 4-(Chloromethyl)phenyl isocyanate based on

physical state.

Option A: Solid Transfer (Preferred for small scale)

Remove vial from fridge and place immediately into a pre-chilled aluminum block or ice bath

inside the hood.
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Allow the vial to equilibrate to the hood atmosphere briefly to prevent condensation, but keep

the bulk compound cold to prevent melting.

Weigh quickly into a tared reaction vessel.

Option B: Liquid Transfer (Preferred for larger scale/solutions)

Deliberately warm the vial in a water bath at 35 °C until fully liquefied.

Use a warm, dry glass syringe to transfer the liquid.

Note: Avoid using plastic syringes if possible, as the benzyl chloride moiety can attack

certain polymers or leach plasticizers.

Emergency Response & Decontamination
Spills
A spill of this compound is a dual hazard: lachrymatory vapor release and surface

contamination.

Evacuate: Clear the immediate area. Allow vapors to vent if in a hood.

Isolate: Do not attempt to wipe up a liquid spill with paper towels immediately; this increases

surface area and vapor release.

Neutralize: Cover the spill with a Decontamination Solution.

Decontamination Solution Recipe
Standard water is insufficient and dangerous (slow reaction, gas evolution). Use a reactive

quench solution:

50% Ethanol or Isopropanol (Solvent)

40% Water (Reactant)

10% Concentrated Ammonia or Sodium Carbonate (Catalyst/Acid Scavenger)
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Mechanism of Action:

The alcohol/water mixture dissolves the organic isocyanate.

The ammonia/base catalyzes the hydrolysis of the isocyanate to a urea (inert solid).

The base neutralizes the HCl generated from the hydrolysis of the chloromethyl group.

Spill: 4-(Chloromethyl)phenyl isocyanate

Apply Decon Solution
(ROH + H2O + Base)

Isocyanate Hydrolysis
(-NCO -> -NH-CO-NH-)

Alkyl Chloride Hydrolysis
(-CH2Cl -> -CH2OH + HCl)

Solid Urea Waste
(Dispose as Chem Waste)

Acid Neutralization
(HCl + Base -> Salt)

Click to download full resolution via product page

Figure 2: Chemical pathways during decontamination. The base is critical to neutralize the HCl

by-product.

Waste Disposal
Do not seal waste containers immediately.[4] The neutralization reaction evolves CO₂.

Allow the treated waste to stand in the fume hood for 24–48 hours in a loosely capped

container before tightening the cap for disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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